Cas no 3205-17-2 ((3S)-3-methyl-1(3H)-Isobenzofuranone)
3205-17-2 structure
Product Name:(3S)-3-methyl-1(3H)-Isobenzofuranone
CAS No:3205-17-2
MF:C9H8O2
MW:148.158622741699
CID:295108
PubChem ID:11126421
Update Time:2025-04-19
(3S)-3-methyl-1(3H)-Isobenzofuranone Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-methyl-1(3H)-Isobenzofuranone
- 1(3H)-Isobenzofuranone,3-methyl-, (3S)-
- 1(3H)-Isobenzofuranone,3-methyl-,(3S)-(9CI)
- 3-methylphtalide
- SCHEMBL12710133
- 3205-17-2
- (S)-3-methylisobenzofuran-1(3H)-one
-
- Inchi: 1S/C9H8O2/c1-6-7-4-2-3-5-8(7)9(10)11-6/h2-6H,1H3/t6-/m0/s1
- InChI Key: XJVDIMLQFRPIMP-LURJTMIESA-N
- SMILES: O1C(C2C=CC=CC=2[C@@H]1C)=O
Computed Properties
- Exact Mass: 148.05200
- Monoisotopic Mass: 148.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- PSA: 26.30000
- LogP: 1.91800
(3S)-3-methyl-1(3H)-Isobenzofuranone Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
3205-17-2 ((3S)-3-methyl-1(3H)-Isobenzofuranone) Related Products
- 5398-11-8(3-Phenylphthalide)
- 56427-44-2(Benzoic acid, 2-ethyl-, ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk